Cas no 18693-29-3 ([1,1'-Bianthracene]-9,9',10,10'-tetrone,2,4,4',5,5',8'-hexahydroxy-7,7'-dimethyl-, (+)- (8CI,9CI))

• Product Name: [1,1'-Bianthracene]-9,9',10,10'-tetrone,2,4,4',5,5',8'-hexahydroxy-7,7'-dimethyl-, (+)- (8CI,9CI)
• CAS No: 18693-29-3
• MF: C₃₀H₁₈O₁₀
• MW: 538.457929134369
• CID: 235259
• PubChem ID: 5491374
• Update Time: 2025-04-19

[1,1'-Bianthracene]-9,9',10,10'-tetrone,2,4,4',5,5',8'-hexahydroxy-7,7'-dimethyl-, (+)- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• [1,1'-Bianthracene]-9,9',10,10'-tetrone,2,4,4',5,5',8'-hexahydroxy-7,7'-dimethyl-, (+)- (8CI,9CI)
• 1,4,5-trihydroxy-2-methyl-8-(2,4,5-trihydroxy-7-methyl-9,10-dioxoanthracen-1-yl)anthracene-9,10-dione
• DTXSID10171952
• CHEBI:226473
• 18693-29-3
• Rhodoislandin B

• Inchi： 1S/C30H18O10/c1-9-5-12-19(14(32)6-9)28(38)22-17(35)8-16(34)18(24(22)27(12)37)11-3-4-13(31)21-20(11)29(39)25-23(30(21)40)15(33)7-10(2)26(25)36/h3-8,31-36H,1-2H3
• InChI Key： XBCBLXVVEFGXEX-UHFFFAOYSA-N
• SMILES： OC1C=C(C2C(C3C(=CC(C)=CC=3C(C=2C=1C1=CC=C(C2C(C3C(=CC(C)=C(C=3C(C1=2)=O)O)O)=O)O)=O)O)=O)O

Computed Properties

• Exact Mass: 538.08999677g/mol
• Monoisotopic Mass: 538.08999677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 40
• Rotatable Bond Count: 1
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 190Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones